2-(4-Ethoxy-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

• IUPAC Name: 2-(4-ethoxyphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C17H13NO5/c1-2-23-12-6-4-11(5-7-12)18-15(19)13-8-3-10(17(21)22)9-14(13)16(18)20/h3-9H,2H2,1H3,(H,21,22)
• InChI Key: FZYOJDVYADHXGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol

Description

2-(4-Ethoxy-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid, also known as EDAI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDAI is a member of the isoindole family, which is known for its diverse biological activities.

Scientific Research Applications

Antioxidant and Biological Activities

• Phenolic Acids' Biological Activities : Phenolic acids like Chlorogenic Acid (CGA) exhibit a wide range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, neuroprotective, anti-obesity, and antimicrobial activities. CGA, in particular, plays a crucial role in regulating lipid and glucose metabolism, which might be beneficial in treating disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).

• Structure-Activity Relationships (SAR) of Hydroxycinnamic Acids : The antioxidant activity of hydroxycinnamic acids is influenced by their structural features, such as the number and position of hydroxy groups on the aromatic ring and the presence of unsaturated bonds on the side chain. The SAR studies help in optimizing the structure of these compounds to enhance their biological effectiveness, which could be relevant for the development of therapeutics and supplements (Razzaghi-Asl et al., 2013).

Applications in Biorenewable Chemicals and Environmental Management

• Carboxylic Acids in Biorenewable Chemical Production : Carboxylic acids are considered versatile biorenewable chemicals, used as precursors for various industrial chemicals. Understanding the inhibitory effects of these acids on microbes during fermentative production is crucial. This knowledge can help in developing metabolic engineering strategies to enhance the robustness and industrial performance of microbial strains used in the production of biorenewable fuels and chemicals (Jarboe et al., 2013).

• Plant-Derived Carboxylic Acids' Biological Activities : Natural carboxylic acids from plants possess significant antioxidant, antimicrobial, and cytotoxic activities. The structure of these compounds, particularly the number of hydroxyl groups and conjugated bonds, plays a crucial role in determining their bioactivity. This knowledge can be useful in the pharmaceutical and food industries to harness the potential of these natural compounds for health benefits and preservation purposes (Godlewska-Żyłkiewicz et al., 2020).